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Cat. No.: B047364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-1-pentanol (CAS No. 105-30-6) is a branched primary alcohol used as a solvent and

an intermediate in the synthesis of various organic compounds.[1][2][3] Understanding its

environmental fate and biodegradability is crucial for assessing its environmental risk and

ensuring its safe use and disposal. This guide provides a comprehensive overview of the

current scientific knowledge on the environmental distribution, degradation, and ecotoxicity of

2-Methyl-1-pentanol.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physicochemical

properties. These properties determine its partitioning between different environmental

compartments such as air, water, soil, and biota. A summary of the key physicochemical

properties of 2-Methyl-1-pentanol is presented in Table 1.

Table 1: Physicochemical Properties of 2-Methyl-1-pentanol
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Property Value Reference(s)

Molecular Formula C₆H₁₄O [2]

Molecular Weight 102.17 g/mol [2][4]

Appearance Colorless liquid [2]

Boiling Point 148 °C [2][4]

Vapor Pressure 1.92 mm Hg at 25 °C [5]

Water Solubility 6000 mg/L at 25 °C [5]

Octanol-Water Partition

Coefficient (log Kow)
1.8 (Estimated) [2][6]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
37 (Estimated) [5]

Henry's Law Constant
4.3 x 10⁻⁵ atm-cu m/mole

(Estimated)
[5]

Density 0.824 - 0.8263 g/cm³ at 20 °C [2][3][4]

Environmental Fate
The following sections describe the expected distribution and persistence of 2-Methyl-1-
pentanol in the environment.

Atmospheric Fate
With a vapor pressure of 1.92 mm Hg at 25 °C, 2-Methyl-1-pentanol is expected to exist

predominantly in the vapor phase if released into the atmosphere.[5] In the atmosphere, it is

susceptible to degradation by photochemically produced hydroxyl radicals.[5] The estimated

atmospheric half-life for this reaction is approximately 1.3 days, suggesting that it will be

moderately persistent in the air.[5]

Terrestrial Fate
If released to soil, 2-Methyl-1-pentanol is expected to have very high mobility based on an

estimated Koc value of 37.[5] This low Koc value indicates a weak adsorption to soil organic
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matter, suggesting a potential for leaching into groundwater.[5]

Aquatic Fate
When released into water, 2-Methyl-1-pentanol is not expected to adsorb significantly to

suspended solids and sediment, given its low estimated Koc value.[5] Volatilization from water

surfaces is predicted to be a significant removal process, with estimated half-lives of 1 day for a

model river and 10 days for a model lake.[5]

Bioaccumulation
An estimated Bioconcentration Factor (BCF) of 5 suggests that 2-Methyl-1-pentanol has a low

potential for bioaccumulation in aquatic organisms.[5] This low BCF value is consistent with its

moderate water solubility and estimated log Kow.
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Environmental Fate of 2-Methyl-1-pentanol.

Biodegradability
Biodegradation is a key process for the removal of organic chemicals from the environment.

Ready Biodegradability
Limited data suggests that 2-Methyl-1-pentanol may be readily biodegradable. In a study

using a domestic sewage inoculum, the biochemical oxygen demand (BOD) reached 18%,
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55%, and 62% of the theoretical oxygen demand (ThOD) after 2, 5, and 20 days, respectively.

[5] While this suggests a potential for ready biodegradability, further testing according to

standardized guidelines such as the OECD 301 series is recommended for a definitive

conclusion.

Proposed Biodegradation Pathway
A specific biodegradation pathway for 2-Methyl-1-pentanol has not been extensively

documented in the literature. However, based on the known metabolic pathways for other

branched-chain primary alcohols, a plausible degradation route can be proposed. The initial

step is likely the oxidation of the primary alcohol group to an aldehyde, followed by further

oxidation to a carboxylic acid. This is then expected to undergo β-oxidation and subsequent

metabolism via central metabolic pathways like the Krebs cycle.

2-Methyl-1-pentanol 2-MethylpentanalAlcohol Dehydrogenase 2-Methylpentanoic AcidAldehyde Dehydrogenase Propionyl-CoA + Acetyl-CoAβ-Oxidation Krebs Cycle
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Proposed Biodegradation Pathway.

Abiotic Degradation
Hydrolysis
As an aliphatic alcohol, 2-Methyl-1-pentanol is not expected to undergo significant hydrolysis

under typical environmental pH conditions (pH 4-9).[7] Primary alcohols are generally resistant

to abiotic hydrolysis in the absence of strong acids or bases and high temperatures.

Photolysis
Direct photolysis of 2-Methyl-1-pentanol in aqueous environments is not expected to be a

significant degradation process, as simple aliphatic alcohols do not absorb light in the

environmentally relevant UV spectrum (>290 nm).[8][9][10] Indirect photolysis, mediated by

reactive species such as hydroxyl radicals present in sunlit surface waters, may contribute to its

degradation, but specific data for 2-Methyl-1-pentanol are not available.

Ecotoxicity
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Ecotoxicity data are essential for assessing the potential risk of a chemical to aquatic and

terrestrial organisms. A summary of available acute ecotoxicity data for 2-Methyl-1-pentanol is
provided in Table 2.

Table 2: Acute Ecotoxicity of 2-Methyl-1-pentanol

Organism Test Type Endpoint Value (mg/L) Reference(s)

Fish

Pimephales

promelas

(Fathead

minnow)

96-hour LC50 Lethality 349 [11]

Invertebrates

Daphnia magna

(Water flea)
48-hour EC50 Immobilization 65 [11]

Algae

Pseudokirchnerie

lla subcapitata

(Green algae)

72-hour ErC50
Growth Rate

Inhibition
2.8 [11]

Pseudokirchnerie

lla subcapitata

(Green algae)

72-hour NOEC
Growth Rate

Inhibition
1 [11]

The available data indicate that 2-Methyl-1-pentanol is harmful to aquatic organisms, with the

most sensitive species being the green algae Pseudokirchneriella subcapitata.

Experimental Protocols
Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)
This protocol provides a detailed methodology for assessing the ready biodegradability of 2-
Methyl-1-pentanol based on the OECD 301F guideline.[12][13][14][15]
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Objective: To determine the degree of biodegradation of 2-Methyl-1-pentanol by aerobic

microorganisms by measuring oxygen consumption.

Principle: A known volume of mineral medium containing a known concentration of the test

substance as the sole source of organic carbon is inoculated with a mixed population of

aerobic microorganisms. The consumption of oxygen is measured in a closed respirometer

over a 28-day period. The amount of oxygen consumed is expressed as a percentage of the

theoretical oxygen demand (ThOD).

Materials:

Test Substance: 2-Methyl-1-pentanol

Inoculum: Activated sludge from a domestic wastewater treatment plant.

Mineral Medium: Prepared according to OECD 301 guidelines.

Reference Substance: Sodium benzoate (readily biodegradable).

Toxicity Control: Test substance + Reference substance.

Blank Control: Inoculum + Mineral medium.

Respirometer: Manometric respirometer system (e.g., OxiTop®).

CO₂ Absorbent: Potassium hydroxide solution.

Procedure:

Preparation of Test Solutions:

Prepare a stock solution of 2-Methyl-1-pentanol in the mineral medium.

The final concentration in the test vessels should be sufficient to yield a ThOD of at least

50-100 mg/L.

Inoculum Preparation:
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Collect a fresh sample of activated sludge.

Wash and resuspend the sludge in the mineral medium to a desired concentration (e.g.,

30 mg/L suspended solids).

Test Setup:

Add the appropriate volumes of mineral medium, inoculum, and test/reference substance

to the respirometer flasks.

Add the CO₂ absorbent to the designated compartment in each flask.

Seal the flasks and place them in the respirometer at a constant temperature (20 ± 1 °C)

in the dark.

Measurement:

Continuously stir the contents of the flasks.

Record the oxygen consumption at regular intervals for 28 days.

Data Analysis:

Calculate the percentage of biodegradation for each test and control flask.

The biodegradation percentage is calculated as: % Biodegradation = (O₂ consumed by

test substance - O₂ consumed by blank) / ThOD * 100

Validity Criteria:

The biodegradation of the reference substance should reach the pass level (≥60%) within

14 days.

The oxygen consumption in the blank should not be excessive.

The difference in replicate values should be within an acceptable range.

Pass Level for Ready Biodegradability: ≥60% of ThOD within a 10-day window during the 28-

day test period.[6][12]
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OECD 301F Experimental Workflow.

Conclusion
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2-Methyl-1-pentanol is a chemical with high mobility in soil and a moderate persistence in the

atmosphere. It has a low potential for bioaccumulation. While limited data suggests it may be

readily biodegradable, further standardized testing is recommended. The available ecotoxicity

data indicate that it is harmful to aquatic organisms, particularly algae. This technical guide

provides a summary of the current knowledge to aid in the environmental risk assessment and

responsible management of 2-Methyl-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Biodegradability of 2-Methyl-1-
pentanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047364#environmental-fate-and-biodegradability-of-
2-methyl-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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